Cas no 90-34-6 (Primaquine)

Primaquine is mainly used to eradicate vivax malaria and control malaria transmission. It is often combined with chloroquine or pyrimethamine. It has a weak effect on the intraerythrocytic phase of falciparum malaria, but it is completely ineffective for the intraerythrocytic phase of falciparum malaria. It cannot be used as a drug to control symptoms. It also has an effect on the pre erythrocytic phase of some Plasmodium, but because the required dose is large, it is close to the maximum, which is not safe enough, so it cannot be used as an etiological preventive drug< Br>
Primaquine structure
Primaquine structure
Primaquine
90-34-6
C15H21N3O
259.346743345261
MFCD00598906
34560
4908

Primaquine Properties

Names and Identifiers

    • 8-(4-Amino-1-methylbutylamino)-6-methoxyquinoline
    • N-(6-Methoxyquinolin-8-yl)pentane-1,4-diamine
    • 4-N-(6-methoxyquinolin-8-yl)pentane-1,4-diamine
    • Primaquine
    • Primaquine phosphate
    • [14C]-Primaquine
    • N'-(6-methoxy-8-quinolinyl)-1,4-pentanediamine
    • N4-(6-methoxy-8-quinolinyl)1,4-pentanediamine
    • Neo-Quipenyl
    • Primachin
    • Primachinum
    • Primaquin
    • Primaquina
    • Primaquinum
    • N(4)-(6-methoxyquinolin-8-yl)pentane-1,4-diamine
    • C07627
    • BRD-A55913614-316-06-2
    • KBio3_001723
    • STL146416
    • 1,4-Pentanediamine, N4-(6-methoxy-8-quinolinyl)-
    • SN 13,272
    • HMS2090J17
    • primaquin-
    • Maliride; NSC 27296; Neo-Quipenyl; Primachin
    • LS-141312
    • TG1-297
    • SPBio_002551
    • 4-amino-1-methylbutyl(6-methoxy-8-quinolyl)amine
    • EN300-144245
    • Primaquine (INN)
    • HSDB 6516
    • Quinoline, 8-[(4-amino-1-methylbutyl)amino]-6-methoxy-(6CI,8CI)
    • KBio2_003878
    • 1,4-Pentanediamine, N4-(6-methoxy-8-quinolinyl)-, phosphate(1:2)
    • Primachina
    • cid_359247
    • (-)-Primaquine
    • EINECS 201-987-2
    • WR-2975
    • Spectrum_000830
    • N4-(6-Methoxyquinolin-8-yl)pentane-1,4-diamine (2 H3PO4)
    • N4-(6-methoxyquinolin-8-yl)pentane-1,4-diamine
    • BRN 0019337
    • KBio2_001310
    • NCI60_005887
    • PRIMAQUINE [MI]
    • 57152-47-3
    • AKOS005721199
    • (-)-N4-(6-Methoxy-8-quinolinyl)-1,4-pentanediamine
    • DTXSID8023509
    • Prestwick3_000476
    • 1,4-Pentanediamine, N(4)-(6-methoxy-8-quinolinyl)-
    • Quinoline, 8-[(4-amino-1-methylbutyl)amino]-6-methoxy-
    • AS-30679
    • NCGC00178754-06
    • NSC27296
    • KBio1_000806
    • 4-N-(6-methoxyquinolin-8-yl)pentane-1,4-diamine;phosphoric acid
    • DB01087
    • Quinoline, 8-(4-amino-1-methylbutylamino)-6-methoxy
    • primaquinbis(phosphat)
    • 4-22-00-05817 (Beilstein Handbook Reference)
    • (+)-Primaquine
    • MVR3634GX1
    • Quinoline, 8-((4-amino-1-methylbutyl)amino)-6-methoxy-
    • n4-[6-methoxy-8-quinolinyl]-1,4-pentanediamine
    • Epitope ID:131792
    • AC-23007
    • AB00053529_12
    • N~4~-(6-methoxyquinolin-8-yl)pentane-1,4-diamine
    • C15-H21-N3-O.2H3-O4-P
    • NCGC00178754-02
    • S. N. 13272
    • PRIMAQUINE [WHO-DD]
    • BCP29271
    • SCHEMBL22207
    • N-(5-aminopentan-2-yl)-6-methoxyquinolin-8-amine
    • N4-(6-methoxyquinolin-8-yl)pentane-1,4-diamine;phosphoric acid
    • HY-12651A
    • Oprea1_546209
    • N4-(6-methoxy-8-quinolyl)pentane-1,4-diamine;Primaquine
    • Primaquinum [INN-Latin]
    • NSC 27296
    • Kanaprim
    • MFCD00598906
    • N-[(S)-4-Amino-1-methylbutyl]-6-methoxy-8-quinolinamine
    • UNII-MVR3634GX1
    • SN-13272
    • KBioSS_001310
    • TG1-296
    • BDBM71542
    • 1, N4-(6-methoxy-8-quinolinyl)-
    • GTPL9952
    • A843518
    • Maliride
    • D0T1LK
    • CS-0013754
    • 8-((4-Amino-1-methylbutyl)amino)-6-methoxyquinoline
    • Spectrum3_000552
    • PRIMAQUINE [INN]
    • SBI-0051491.P003
    • N4-(6-Methoxy-8-quinolinyl)-1,4-pentanediamine
    • Spectrum5_001363
    • 8-(4-Amino-1-m
    • KBioGR_000967
    • (+)-N4-(6-Methoxy-8-quinolinyl)-1,4-pentanediamine
    • CCRIS 4109
    • DRG-0026
    • NCGC00178754-01
    • 6-Methoxy-8-[(4-amino-1-methylbutyl)amino]quinoline
    • CHEBI:8405
    • 6-Methoxy-8-((4-amino-1-methylbutyl)amino)quinoline
    • C15H21N3O
    • AB00053529-11
    • D08420
    • (+/-)-Primaquine
    • Spectrum2_000887
    • FT-0687514
    • 1,4-Pentanediamine, N4-(6-methoxy-8-quinolinyl)-(9CI)
    • Primaquine Bis-Phosphoric Acid
    • Prestwick2_000476
    • ethylbutylamino)-6-methoxyquinoline
    • Kanaprim (TN)
    • AB00053529_14
    • SR-05000001864-11
    • Quinoline, 8-(4-amino-1-methylbutylamino)-6-methoxy-
    • Prestwick1_000476
    • (RS)-primaquine
    • NINDS_000806
    • NSC-27296
    • SPBio_000674
    • BBL011330
    • WR 2975
    • N4-(6-methoxy-8-quinolyl)pentane-1,4-diamine
    • SN 13272
    • Prestwick0_000476
    • 6-Methoxy-8-(4-amino-1-methylbutylamino)quinoline
    • Primaquina [INN-Spanish]
    • BSPBio_000612
    • MLS001334045
    • N~4~-[6-(methyloxy)quinolin-8-yl]pentane-1,4-diamine
    • BSPBio_002223
    • NCI60_001035
    • (4-amino-1-methyl-butyl)-(6-methoxy-8-quinolyl)amine;phosphoric acid
    • SMR000875314
    • N4-(6-methoxy-8-quinolinyl)pentane-1,4-diamine;phosphoric acid
    • SMP1_000263
    • PRIMAQUINE [VANDF]
    • dl-Primaquine
    • Q419834
    • DivK1c_000806
    • 90-34-6
    • CHEMBL506
    • Primaquine [INN:BAN]
    • Spectrum4_000484
    • WLN: T66 BNJ HO1 JMY1&3Z
    • IDI1_000806
    • NCGC00178754-03
    • AB00053529
    • 6-Methoxy-8-[4-amino-1-methylbutylamino]quinoline
    • BPBio1_000674
    • Primachina [DCIT]
    • KBio2_006446
    • 8-[(4-Amino-1-methylbutyl)amino]-6-methoxyquinoline
    • 1,4-Pentanediamine, N(4)-(6-methoxy-8-quinolinyl)-, phosphate (1:2)
    • N4-(6-Methoxy-8-quinolinyl)-1,4-pentanediamine (ACI)
    • Quinoline, 8-[(4-amino-1-methylbutyl)amino]-6-methoxy- (6CI, 8CI)
    • (±)-Primaquine
    • 1,4-Pentanediamine N4-(6-methoxy-8-quinolinyl)-
    • Leoprime
    • Malirid
    • MeSH ID: D011319
    • Pimaquin
    • Primacip
    • Primalex
    • DTXCID903509
    • P01BA03
    • NS00000469
    • Primaquina (INN-Spanish)
    • N-(6-Methoxy-8-quinolinyl)-1,4-pentanediamine
    • Primaquinum (INN-Latin)
    • BRD-A55913614-316-09-6
    • BRD-A55913614-316-08-8
    • +Expand
    • MFCD00598906
    • INDBQLZJXZLFIT-UHFFFAOYSA-N
    • 1S/C15H21N3O/c1-11(5-3-7-16)18-14-10-13(19-2)9-12-6-4-8-17-15(12)14/h4,6,8-11,18H,3,5,7,16H2,1-2H3
    • N1C2C(=CC(=CC=2NC(CCCN)C)OC)C=CC=1

Computed Properties

  • 259.16800
  • 2
  • 4
  • 6
  • 259.168
  • 19
  • 262
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 60.2A^2

Experimental Properties

  • 3.55600
  • 60.17000
  • 1.5600 (estimate)
  • bp0.2 175-179°
  • 25°C
  • 226.6°C
  • Viscous liquid
  • Soluble in ether
  • 1.0313 (rough estimate)

Primaquine Security Information

Primaquine Customs Data

  • 2933499090

  • China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Primaquine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IGEP-250mg
1,4-Pentanediamine, N4-(6-methoxy-8-quinolinyl)-
 90-34-6 95% HPLC
250mg
 $65.00 2024-04-20
A2B Chem LLC
AI60273-250mg
N-(5-aminopentan-2-yl)-6-methoxyquinolin-8-amine
 90-34-6 95% HPLC
250mg
 $60.00 2024-05-20
Aaron
AR00IGN1-50mg
1,4-Pentanediamine, N4-(6-methoxy-8-quinolinyl)-
 90-34-6 95%
50mg
 $54.00 2024-07-18
abcr
AB377087-
N4-(6-Methoxyquinolin-8-yl)pentane-1,4-diamine (2 H3PO4); .
 90-34-6
€308.20 2022-06-10
Ambeed
A116308-100mg
8-(4-Amino-1-methylbutylamino)-6-methoxyquinoline
 90-34-6 95% HPLC
100mg
 $56.0 2024-05-30
Chemenu
CM145845-10g
8-(4-Amino-1-methylbutylamino)-6-methoxyquinoline
 90-34-6 95%
10g
 $281 2021-08-05
Crysdot LLC
CD31000336-1g
Primaquine
 90-34-6 95%
1g
 $90
Enamine
EN300-144245-0.05g
N4-(6-methoxyquinolin-8-yl)pentane-1,4-diamine
 90-34-6
0.05g
 $19.0 2023-06-08
eNovation Chemicals LLC
D153571-5g
8-(4-Amino-1-methylbutylamino)-6-methoxyquinoline
 90-34-6 95%
5g
 $325 2022-10-16
Fluorochem
079201-1g
8-(4-Amino-1-methylbutylamino)-6-methoxyquinoline
 90-34-6 95%
1g
 ￡100.00 2022-03-01

Primaquine Synthesis

Synthetic Circuit 1

7664-38-2 7664-38-2
90-34-6 90-34-6
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Synthesis and antimalarial activity of trioxaquine derivatives
Dechy-Cabaret, Odile; Benoit-Vical, Francoise; Loup, Christophe; Robert, Anne; Gornitzka, Heinz; et al, Chemistry - A European Journal, 2004, 10(7), 1625-1636

Synthetic Circuit 2

7664-38-2 7664-38-2
90-34-6 90-34-6
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 10
Reference
Liver-targeting of primaquine-(poly-γ-glutamic acid) and its degradation in rat hepatocytes
Tomiya, Noboru; Jardim, Juliette G.; Hou, Jennifer; Pastrana-Mena, Rebecca; Dinglasan, Rhoel R.; et al, Bioorganic & Medicinal Chemistry, 2013, 21(17), 5275-5281

Synthetic Circuit 3

7664-38-2 7664-38-2
90-34-6 90-34-6
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  rt; 2 h, pH 10, rt
Reference
New pentasubstituted pyrrole hybrid atorvastatin-quinoline derivatives with antiplasmodial activity
Carvalho, Rita C. C.; Martins, Wagner A.; Silva, Tayara P.; Kaiser, Carlos R.; Bastos, Monica M.; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(8), 1881-1884

Synthetic Circuit 4

7664-38-2 7664-38-2
90-34-6 90-34-6
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  heated
Reference
Synthesis, cytotoxicity and antimalarial activity of ferrocenyl amides of 4-aminoquinolines
N'Da, David D.; Breytenbach, Jaco C.; Smith, Peter J.; Lategan, Carmen, Arzneimittel Forschung, 2010, 60(10), 627-635

Synthetic Circuit 5

86166-06-5 86166-06-5
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Methanol Solvents: Dichloromethane ,  Water ;  rt
Reference
Direct Deamination of Primary Amines via Isodiazene Intermediates
Berger, Kathleen J. ; Driscoll, Julia L.; Yuan, Mingbin; Dherange, Balu D. ; Gutierrez, Osvaldo ; et al, Journal of the American Chemical Society, 2021, 143(42), 17366-17373

Synthetic Circuit 6

7664-38-2 7664-38-2
90-34-6 90-34-6
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  2 h, rt
Reference
Antimalarial and anti-inflammatory activities of new chloroquine and primaquine hybrids: Targeting the blockade of malaria parasite transmission
Boechat, Nubia; Carvalho, Rita C. C.; Ferreira, Maria de Lourdes G.; Coutinho, Julia Penna; Sa, Paula M.; et al, Bioorganic & Medicinal Chemistry, 2020, 28(24),

Synthetic Circuit 7

7664-38-2 7664-38-2
90-34-6 90-34-6
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt
Reference
Primaquine homodimers as potential antiplasmodial and anticancer agents
Pavic, Kristina; Rubinic, Barbara; Rajic, Zrinka; Fontinha, Diana; Prudencio, Miguel; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(19),

Synthetic Circuit 8

7664-38-2 7664-38-2
90-34-6 90-34-6
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide ;  1 h, rt
Reference
Synthesis, characterization, and cellular localization of a fluorescent probe of the antimalarial 8-aminoquinoline primaquine
McQueen, Adonis; Blake, Lynn D.; Azhari, Ala; Kemp, M. Trent; McGaha, Tommy W. Jr.; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(20), 4597-4600

Synthetic Circuit 9

83532-78-9 83532-78-9
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  72 h, reflux
Reference
Synthesis of primaquine glyco-conjugates as potential tissue schizontocidal antimalarial agents
Azad, Chandra S.; Saxena, Mridula; Siddiqui, Arif J.; Bhardwaj, Jyoti; Puri, Sunil K.; et al, Chemical Biology & Drug Design, 2017, 90(2), 254-261

Synthetic Circuit 10

7664-38-2 7664-38-2
90-34-6 90-34-6
90-34-6 90-34-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 9 - 10
Reference
Design, synthesis and biological evaluation of novel primaquine-cinnamic acid conjugates of the amide and acylsemicarbazide type
Pavic, Kristina; Perkovic, Ivana; Gilja, Petra; Kozlina, Filip; Ester, Katja; et al, Molecules, 2016, 21(12), 1629/1-1629/25

Synthetic Circuit 11

7664-38-2 7664-38-2
90-34-6 90-34-6
90-34-6 90-34-6
Reaction Conditions
Reference
Macromolecular prodrugs. XII. Primaquine conjugates: synthesis and preliminary antimalarial evaluation
Rajic, Zrinka; Kos, Gabrijela; Zorc, Branka; Singh, Prati Pal; Singh, Savita, Acta Pharmaceutica (Zagreb, 2009, 59(1), 107-115

Primaquine Raw materials

Primaquine Preparation Products

Primaquine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:90-34-6)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:90-34-6)
TANG SI LEI
15026964105
2881489226@qq.com

Primaquine Related Literature

90-34-6 (Primaquine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:90-34-6)Primaquine
A843518
99%/99%
1g/5g
166.0/423.0